Cas no 312959-24-3 (ferrous;ditert-butyl(cyclopenta-2,4-dien-1-yl)phosphane;(2,3,4,5-tetraphenylcyclopenta-1,4-dien-1-yl)benzene)

• Product Name: ferrous;ditert-butyl(cyclopenta-2,4-dien-1-yl)phosphane;(2,3,4,5-tetraphenylcyclopenta-1,4-dien-1-yl)benzene
• CAS No: 312959-24-3
• MDL: MFCD03788940
• CID: 67597
• PubChem ID: 24885299
• Update Time: 2024-01-24

ferrous;ditert-butyl(cyclopenta-2,4-dien-1-yl)phosphane;(2,3,4,5-tetraphenylcyclopenta-1,4-dien-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,5-Pentaphenyl-1'-(di-tert-butylphosphino)ferrocene
• 1,2,3,4,5-Pentaphenyl-1-(di-t-butylphosphino)ferrocene
• 1,2,3,4,5-Pentaphenyl-1′-(di-tert-butylphosphino)ferrocene
• 1,2,3,4,5-pentaphenyl-1'-di-tert-butylphosphinoferrocene
• CTC-Q-PHOS
• Q-PHOS
• QPhos
• Qphos/1,2,3,4,5-Pentaphenyl-1'-(di-tertbutylphosphino)ferrocene
• 1,2,3,4,5-Pentaphenyl-1′-(di-tert-butylphosphino)ferrocene Qphos
• ferrous;ditert-butyl(cyclopenta-2,4-dien-1-yl)phosphane;(2,3,4,5-tetraphenylcyclopenta-1,4-dien-1-yl)benzene
• 1,2,3,4,5-PENTAPHENYL-1'-(DI-T-BUTYLPHOSPHINO)FERROCENE
• 1,2,3,4,5-PENTAPHENYL-1'-(DI-TERT-BUTYL&
• 1,2,3,4,5-PENTAPHENYL-1'-(DI-T-BUTYLPHOSPHINO)FERROCENE, 95% CTC-Q-PHOS
• 1,2,3,4,5-pentaphenyl-1'-(di-tert-butylphosphino)ferrocene, ctc-q-phos
• 1,2,3,4,5-PENTAPHENYL-1-(DI-T-BUTYLPHOSPHINO)FERROCENE CTC-Q-PHOS

• MDL： MFCD03788940
• Inchi： 1S/C35H25.C13H18P.Fe/c1-6-16-26(17-7-1)31-32(27-18-8-2-9-19-27)34(29-22-12-4-13-23-29)35(30-24-14-5-15-25-30)33(31)28-20-10-3-11-21-28;1-12(2,3)14(13(4,5)6)11-9-7-8-10-11;/h1-25H;1-6H3;/q2*-1;+2
• InChI Key： NFHIKKDIZVPEGV-UHFFFAOYSA-N
• SMILES： P([C-]12C3=C4C5=C1[Fe+2]16782345C2(C3C=CC=CC=3)=C1(C1C=CC=CC=1)C6(C1C=CC=CC=1)=C7(C1C=CC=CC=1)[C-]82C1C=CC=CC=1)(C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 710.27600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 50
• Rotatable Bond Count: 8
• Complexity: 631
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Red or pink solid
• Melting Point: 211-219 °C
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Soluble in ether, benzene, toluene and terahydrofuran.
• PSA: 13.59000
• LogP: 11.36320
• Solubility: Not determined
• Vapor Pressure: No data available

ferrous;ditert-butyl(cyclopenta-2,4-dien-1-yl)phosphane;(2,3,4,5-tetraphenylcyclopenta-1,4-dien-1-yl)benzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R36/37/38
• Storage Condition：充氩气储存
• TSCA：No

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